Cas no 67278-51-7 (1,1':3',1''-Terphenyl, 4,4''-bis(phenylthio)-5'-[4-(phenylthio)phenyl]-)

• Product Name: 1,1':3',1''-Terphenyl, 4,4''-bis(phenylthio)-5'-[4-(phenylthio)phenyl]-
• CAS No: 67278-51-7
• MF: C₄₂H₃₀S₃
• MW: 630.882606983185
• CID: 388057
• PubChem ID: 71368527
• Update Time: 2025-04-19

1,1':3',1''-Terphenyl, 4,4''-bis(phenylthio)-5'-[4-(phenylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,1':3',1''-Terphenyl, 4,4''-bis(phenylthio)-5'-[4-(phenylthio)phenyl]-
• 1,3,5-tris(4-phenylsulfanylphenyl)benzene
• DTXSID20791584
• 67278-51-7

• Inchi： 1S/C42H30S3/c1-4-10-37(11-5-1)43-40-22-16-31(17-23-40)34-28-35(32-18-24-41(25-19-32)44-38-12-6-2-7-13-38)30-36(29-34)33-20-26-42(27-21-33)45-39-14-8-3-9-15-39/h1-30H
• InChI Key： SWLJGYOJQFOLJF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=C(C2C=CC(=CC=2)SC2C=CC=CC=2)C=C(C2C=CC(=CC=2)SC2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 630.15096448g/mol
• Monoisotopic Mass: 630.15096448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 45
• Rotatable Bond Count: 9
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13
• Topological Polar Surface Area: 75.9Ų